Cas no 55881-52-2 (Diethylphosphonopentanoic Acid)

• Product Name: Diethylphosphonopentanoic Acid
• CAS No: 55881-52-2
• MF: C₉H₁₉O₅P
• MW: 238.217924356461
• MDL: MFCD00800260
• CID: 366311
• PubChem ID: 2773735
• Update Time: 2025-06-06

Diethylphosphonopentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-(diethoxyphosphinyl)-
• 5-(DIETHYLPHOSPHONO)PENTANOIC ACID
• 5-diethoxyphosphorylpentanoic acid
• 5-Diaethoxyphosphinyl-valeriansaeure
• diethylphosphonopentanoic acid
• DIETHYLPHOSPHONOPENTANOICACID
• 5-(Diethoxyphosphoryl)pentanoic acid
• Diethyl (4-carboxybut-1-yl)phosphonate
• SCHEMBL194845
• AKOS017343403
• 55881-52-2
• DTXSID40378679
• MFCD00800260
• F14774
• DB-316956
• Diethylphosphonopentanoic Acid

• MDL： MFCD00800260
• Inchi： 1S/C9H19O5P/c1-3-13-15(12,14-4-2)8-6-5-7-9(10)11/h3-8H2,1-2H3,(H,10,11)
• InChI Key： YGEORQNREMLBKS-UHFFFAOYSA-N
• SMILES： P(CCCCC(=O)O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 238.09700
• Monoisotopic Mass: 238.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.142
• Melting Point: NA
• Boiling Point: 367.9°Cat760mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.446
• PSA: 82.64000
• LogP: 2.50740
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Diethylphosphonopentanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)